Cas no 2703773-13-9 (tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate)

• Product Name: tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate
• CAS No: 2703773-13-9
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 6109992
• PubChem ID: 165944760
• Update Time: 2025-05-20

tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-36600342
• 2703773-13-9
• tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate

• Inchi： 1S/C19H24N2O2/c1-13(20)15-6-5-7-16(12-15)14-8-10-17(11-9-14)21-18(22)23-19(2,3)4/h5-13H,20H2,1-4H3,(H,21,22)
• InChI Key： PITZYFLJMJOUHT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1=CC=CC(=C1)C(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.183778013g/mol
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate

Introduction to tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate (CAS No. 2703773-13-9)

Tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2703773-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of biologically active molecules. The structural motif of this compound features a biphenyl core, which is a common scaffold in drug design, enhancing its potential utility in developing novel therapeutic agents.

The tert-butyl group attached to the carbamate moiety contributes to the steric and electronic properties of the molecule, influencing its reactivity and interactions with biological targets. This modification is particularly valuable in medicinal chemistry as it can improve metabolic stability and binding affinity. The presence of a 1-aminoethyl side chain further diversifies the chemical space, enabling further functionalization and exploration of pharmacological properties. Such structural features make tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate a promising candidate for use in the development of small-molecule drugs targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have shown that biphenyl derivatives exhibit remarkable potential in modulating enzyme inhibition and receptor binding. The specific arrangement of atoms in tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate allows for precise interactions with biological targets, making it an attractive scaffold for drug discovery efforts. Researchers have leveraged these insights to design molecules with enhanced efficacy and reduced side effects.

In the context of modern drug development, the synthesis of complex organic molecules like tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate is often achieved through multi-step organic reactions that require meticulous optimization. The introduction of functional groups such as the carbamate moiety and the aminoethyl chain necessitates careful consideration of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and flow chemistry, have streamlined these processes, making it feasible to produce such compounds on a scalable basis.

The biphenyl core in tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate is particularly noteworthy due to its ability to engage in π-stacking interactions with biological targets. These interactions are crucial for drug-receptor binding and can significantly influence the pharmacokinetic properties of a molecule. By incorporating a biphenyl moiety, medicinal chemists can fine-tune these interactions to achieve optimal binding affinities. Additionally, the presence of flexible side chains allows for conformational diversity, further enhancing the potential for favorable interactions with biological targets.

Recent studies have highlighted the importance of carbamates as pharmacophores in drug discovery. Carbamates exhibit a wide range of biological activities, including enzyme inhibition and receptor modulation. The structural versatility of carbamates makes them valuable tools for designing molecules with tailored pharmacological profiles. In particular, tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate has been explored as a potential intermediate in synthesizing novel therapeutic agents targeting neurological disorders, cancer, and inflammatory diseases.

The synthesis of tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate involves several key steps that highlight the ingenuity of modern synthetic organic chemistry. The introduction of the biphenyl core typically begins with Suzuki-Miyaura cross-coupling reactions between halogenated biphenyl precursors and boronic acids or esters. Subsequent functionalization steps include the introduction of the aminoethyl chain via nucleophilic substitution or condensation reactions. Finally, carbamate formation is achieved through reactions such as urea coupling or acylation followed by hydrolysis.

The tert-butyl group at the carbamate position serves multiple purposes beyond mere steric hindrance. It enhances solubility in organic solvents used during synthesis and improves metabolic stability by preventing rapid hydrolysis under physiological conditions. These properties make tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate a robust intermediate for further derivatization into more complex drug candidates.

Computational studies have played a pivotal role in understanding the mechanistic aspects of how modifications at specific positions within tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-yl]carbamate influence its biological activity. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These studies have guided medicinal chemists in designing analogs with improved potency and selectivity.

The potential applications of tert-butyl N-[3'-(1-aminoethyl)-[1,1'-biphenyl]-4-ylethylenecarbamate are vast and span multiple therapeutic areas. In oncology research, this compound has been investigated as a precursor for kinase inhibitors due to its ability to modulate protein-protein interactions critical for cancer cell proliferation. In neurology, it has shown promise as an antagonist targeting neurotransmitter receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, tert-butYL N-[3'(l-aMINOETHYL)-[l,l'-BIPHENYL]-4-YL]CARBAMATE (CAS NO 2703773-l 3-l9) stands out as a versatile intermediate with significant potential in pharmaceutical research Its unique structural features, including the biphenYl core, aminoEthYl side chain, and tert-buTYL group, make it an attractive scaffold for designing novel therapeutic agents targeting diverse diseases Recent advancements in synthetic methodology, computational chemistry, and molecular biology continue to enhance our understanding of how structural modifications influence biological activity, paving the way for innovative drug discovery efforts